Cas no 28072-80-2 (D-Glucose, 4-O-b-D-mannopyranosyl-)

• Product Name: D-Glucose, 4-O-b-D-mannopyranosyl-
• CAS No: 28072-80-2
• Molecular Formula: C₁₂H₂₂O₁₁
• Molecular Weight: 342.29648
• CID: 251737
• PubChem ID: 10450027

D-Glucose, 4-O-b-D-mannopyranosyl- Properties

Names and Identifiers

• D-Glucose, 4-O-b-D-mannopyranosyl-
• 4-O-(B-D-MANNOPYRANOSYL)-D-GLUCOSE
• 1,4-xylylenedimercaptoacetic acid
• 2,2'-< p-phenylenebis(methylenethio)> diacetic acid
• Acetic acid, 2,2'-[1,4-phenylenebis(methylenethio)]bis-
• CTK2H2741
• 4-O-
• A-D-Mannopyranosyl-D-glucopyranoside
• 4-O-(beta-D-Mannopyranosyl)-D-glucose
• (Glc)1 (Man)1
• 4-O-?-D-Mannopyranosyl-D-glucopyranoside
• (2R,3S,4S,5S,6S)-2-(hydroxymethyl)-6-[(2R,3S,4R,5R)-4,5,6-trihydroxy-2-(hydroxymethyl)oxan-3-yl]oxyoxane-3,4,5-triol
• C20236
• Q27133233
• beta-D-Manp-(1->4)-D-Glcp
• beta-D-Man-(1->4)-D-Glc
• 28072-80-2
• (3R,4R,5S,6R)-6-(Hydroxymethyl)-5-(((2S,3S,4S,5S,6R)-3,4,5-trihydroxy-6-(hydroxymethyl)tetrahydro-2H-pyran-2-yl)oxy)tetrahydro-2H-pyran-2,3,4-triol
• CHEBI:64351
• 4-O-BETA-D-MANNOPYRANOSYL-D-GLUCOPYRANOSIDE
• Manbeta1->4Glc
• 4-O-beta-D-mannopyranosyl-D-glucopyranose
• beta-D-mannopyranosyl-(1->4)-D-glucopyranose
• 29276-55-9
• beta-D-mannosyl-(1->4)-D-glucose
• 4-O-(β-D-Mannopyranosyl)-D-glucose
• D-Glucose, 4-O-β-D-mannopyranosyl-

• InChIKey： GUBGYTABKSRVRQ-CUHNMECISA-N
• Inchi： InChI=1S/C12H22O11/c13-1-3-5(15)6(16)9(19)12(22-3)23-10-4(2-14)21-11(20)8(18)7(10)17/h3-20H,1-2H2/t3-,4-,5-,6+,7-,8-,9-,10-,11?,12+/m1/s1
• SMILES： OC[C@H]1O[C@@H](O[C@@H]2[C@@H](CO)OC(O)[C@H](O)[C@H]2O)[C@H](O)[C@@H](O)[C@@H]1O

Computed Properties

• Exact Mass: 342.11621151g/mol
• Hydrogen Bond Donor Count: 8
• Hydrogen Bond Acceptor Count: 11
• Rotatable Bond Count: 4
• Monoisotopic Mass: 342.11621151g/mol
• Heavy Atom Count: 23
• Complexity: 382
• Isotope Atom Count: 0
• Defined Atom Stereocenter Count: 9
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Covalently-Bonded Unit Count: 1
• XLogP3: -4.7
• Topological Polar Surface Area: 190Ų

Experimental Properties

• Boiling Point: 774.5±60.0 °C(Predicted)
• Melting Point: 210-212 °C
• pka: 12.39±0.20(Predicted)
• Density: 1.68±0.1 g/cm3(Predicted)

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organic oxygen compounds Organooxygen compounds O-glycosyl compounds